Cas no 1261685-77-1 (3-Chloro-5-iodo-2-methoxypyridine)

3-Chloro-5-iodo-2-methoxypyridine is a halogen-substituted pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of chloro, iodo, and methoxy functional groups at the 3, 5, and 2 positions, respectively, enhances its reactivity as a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-rich pyridine core facilitates selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound’s stability under standard conditions and high purity further ensure reliable performance in research and industrial applications. Its structural features make it particularly useful in the development of bioactive molecules and advanced materials.

3-Chloro-5-iodo-2-methoxypyridine structure

1261685-77-1 structure

Product Name:3-Chloro-5-iodo-2-methoxypyridine

CAS No:1261685-77-1

MF:C₆H₅ClINO

MW:269.467472791672

CID:4927202

PubChem ID:69615142

Update Time:2026-02-27

3-Chloro-5-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-5-iodo-2-methoxypyridine
- 3-Chloro-5-iodo-2-methoxypyridine
- Inchi： 1S/C6H5ClINO/c1-10-6-5(7)2-4(8)3-9-6/h2-3H,1H3
- InChI Key： HIARVASSHYRTTJ-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(=C1)Cl)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
XLogP3: 2.4
Topological Polar Surface Area: 22.1

3-Chloro-5-iodo-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023629-250mg	3-Chloro-5-iodo-2-methoxypyridine	1261685-77-1	97%	250mg	$659.60	2023-09-03
Alichem	A023023629-500mg	3-Chloro-5-iodo-2-methoxypyridine	1261685-77-1	97%	500mg	$940.80	2023-09-03
Alichem	A023023629-1g	3-Chloro-5-iodo-2-methoxypyridine	1261685-77-1	97%	1g	$1831.20	2023-09-03
Enamine	EN300-177253-0.05g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	0.05g	$155.0	2023-09-20
Enamine	EN300-177253-0.1g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	0.1g	$232.0	2023-09-20
Enamine	EN300-177253-0.25g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	0.25g	$331.0	2023-09-20
Enamine	EN300-177253-0.5g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	0.5g	$524.0	2023-09-20
Enamine	EN300-177253-1.0g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	1g	$671.0	2023-05-25
Enamine	EN300-177253-2.5g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	2.5g	$1315.0	2023-09-20
Enamine	EN300-177253-5.0g	3-chloro-5-iodo-2-methoxypyridine	1261685-77-1	95%	5g	$1945.0	2023-05-25